Cas no 2098120-31-9 (1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098120-31-9
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5726287
• PubChem ID: 121208495
• Update Time: 2025-06-10

1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098120-31-9
• F2157-0051
• 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-cyclobutylpyrrolidin-3-yl)triazole-4-carboxylic acid
• AKOS026717893

• Inchi： 1S/C11H16N4O2/c16-11(17)10-7-15(13-12-10)9-4-5-14(6-9)8-2-1-3-8/h7-9H,1-6H2,(H,16,17)
• InChI Key： CIRQUFYPNBUIQJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCN(C2)C2CCC2)N=N1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

The compound 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098120-31-9) is a highly specialized organic molecule with a unique structure that combines a cyclobutyl group, a pyrrolidine ring, and a triazole carboxylic acid moiety. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of novel bioactive compounds and its ability to serve as a versatile building block in medicinal chemistry.

Structural Features and Synthesis

The molecule's structure is characterized by the presence of a cyclobutyl group, which is known for its strained ring system and unique reactivity. The pyrrolidine ring adds flexibility and stability to the molecule, while the triazole carboxylic acid moiety introduces hydrogen bonding capabilities and enhances solubility properties. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, cyclization, and coupling reactions. Researchers have recently explored more efficient synthetic pathways using microwave-assisted synthesis and catalytic methods to improve yield and purity.

Biological Activity and Applications

Recent studies have demonstrated that 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits significant biological activity in various assays. For instance, it has shown potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies. Additionally, its triazole moiety has been implicated in anti-inflammatory and antioxidant activities, further broadening its therapeutic potential.

Advances in Medicinal Chemistry

In the realm of medicinal chemistry, this compound has been utilized as a scaffold for the development of novel drug candidates. Its modular structure allows for easy functionalization, enabling researchers to explore diverse chemical space efficiently. Recent advancements include the incorporation of this compound into macrocyclic structures for enhanced drug delivery systems and its use as a ligand in metalloenzyme inhibitors.

Environmental Impact and Sustainability

Beyond its pharmacological applications, there is growing interest in the environmental impact of 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid. Studies are underway to assess its biodegradability and toxicity profiles under various environmental conditions. These investigations are crucial for ensuring that the compound can be used responsibly in industrial and therapeutic settings without posing risks to ecosystems.

Future Directions

The future of 1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid lies in its continued exploration as a versatile chemical entity with multifaceted applications. Ongoing research aims to uncover new synthetic methodologies, optimize its biological profiles, and expand its use in emerging fields such as nanotechnology and green chemistry. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing both scientific research and industrial innovation.